Cas no 2228801-90-7 (3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228801-90-7
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 6173977
• PubChem ID: 165667286
• Update Time: 2025-06-28

3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine
• 2228801-90-7
• EN300-1978580

• Inchi： 1S/C10H16ClN3/c1-5-6(9(11)14(4)13-5)7-8(12)10(7,2)3/h7-8H,12H2,1-4H3
• InChI Key： AONVQMFFHIYSNY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228801-90-7 and Product Name: 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine

Compound with the CAS number 2228801-90-7 and the product name 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 5-chloro-1,3-dimethylpyrazole moiety linked to a 2,2-dimethylcyclopropane amine group, which together creates a unique pharmacophore capable of interacting with various biological targets.

The 5-chloro-1,3-dimethylpyrazole segment is a well-studied scaffold in medicinal chemistry, known for its ability to modulate enzyme activities and receptor interactions. In particular, derivatives of this core structure have been explored for their potential in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of the chloro substituent at the 5-position enhances the electrophilicity of the pyrazole ring, making it more susceptible to nucleophilic attack by biological molecules such as enzymes and proteins. This feature is particularly advantageous in designing small-molecule inhibitors that can selectively target pathological pathways.

The 2,2-dimethylcyclopropane amine group in the molecule contributes to its stability and lipophilicity, which are critical factors in drug design. The cyclopropane ring is known for its rigid conformation, which can help in optimizing binding affinity to biological targets by reducing conformational flexibility. Additionally, the dimethyl substitution at the 2-position further stabilizes the ring and influences its electronic properties, making it an ideal candidate for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies suggest that 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine can interact with several key enzymes involved in metabolic pathways and signal transduction. For instance, preliminary data indicate that it may inhibit the activity of Janus kinases (JAKs), which are implicated in various inflammatory conditions. This aligns with recent findings that pyrazole derivatives exhibit potent anti-inflammatory properties by modulating JAK signaling.

The compound's potential therapeutic applications extend beyond inflammation management. Emerging research suggests that it may also exhibit antiviral and anticancer properties. The 5-chloro substituent, in particular, has been shown to enhance binding affinity to viral proteases and kinases, making it a promising candidate for developing antiviral agents. Furthermore, studies on pyrazole-based compounds have revealed their ability to disrupt microtubule formation in cancer cells, leading to cell cycle arrest and apoptosis. These findings underscore the compound's potential as a multitargeted therapeutic agent.

In vitro studies have demonstrated that 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine exhibits moderate cytotoxicity against several human cancer cell lines while maintaining low toxicity towards normal cells. This selectivity is crucial for developing safe and effective drugs. The mechanism of action appears to involve multiple pathways, including inhibition of tyrosine kinases and modulation of transcription factors involved in cell proliferation and survival.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the pyrazole ring followed by cyclization under mild conditions. Advances in synthetic methodologies have allowed for more efficient production processes, enabling researchers to explore larger libraries of derivatives for further optimization.

Future research directions include exploring structure-activity relationships (SAR) to identify modifications that can enhance potency and selectivity. Additionally, preclinical studies are needed to evaluate its pharmacokinetic properties and potential side effects before moving into human trials. The compound's favorable pharmacokinetic profile would be essential for ensuring its clinical relevance.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging computational tools alongside experimental approaches, researchers can accelerate the discovery process significantly. The case of 3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine exemplifies how targeted molecular design can lead to compounds with promising therapeutic potential.

In conclusion,3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yll)-2,,2-dimethy lcyclopropan -l -amine (CAS No. 222880 l -90 -7) has emerged as a promising candidate for further development due to its unique structural features and biological activities. Its potential applications in treating inflammatory diseases, viral infections,and cancer make it an attractive target for future research efforts aimed at improving human health outcomes.